molecular formula C10H14N2O2 B2487444 N-(4-methoxyphenyl)-2-(methylamino)acetamide CAS No. 220903-56-0

N-(4-methoxyphenyl)-2-(methylamino)acetamide

Cat. No. B2487444
CAS RN: 220903-56-0
M. Wt: 194.234
InChI Key: RPVSEPALGPXALA-UHFFFAOYSA-N
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Description

N-(4-methoxyphenyl)-2-(methylamino)acetamide, also known as Mexiletine, is a class IB antiarrhythmic drug. It is used to treat ventricular arrhythmias, which are abnormal heart rhythms that originate in the lower chambers of the heart. Mexiletine works by blocking sodium channels in the heart, which reduces the ability of the heart muscle to conduct electrical impulses. This results in a decrease in the frequency and severity of ventricular arrhythmias.

Scientific Research Applications

Chemical Synthesis

“N-(4-methoxyphenyl)-2-(methylamino)acetamide” is used in chemical synthesis. It is a compound that can be used as a starting material or intermediate in the synthesis of various other compounds .

Deprotection of Amines

This compound has been used in the deprotection of N-p-methoxyphenylamines. A new method of deprotection using anodic oxidation in an acidic medium has been presented. This process yields a high amount of amine and is compatible with several oxidable functional groups .

Fluorescence Studies

“N-(4-methoxyphenyl)-2-(methylamino)acetamide” may also be used in fluorescence studies. For instance, it could potentially be used in the study of the emission of tetrakis(4-methoxyphenyl)ethylene .

Pharmaceutical Research

Due to its chemical structure, “N-(4-methoxyphenyl)-2-(methylamino)acetamide” could potentially be used in pharmaceutical research. It could be used as a precursor or intermediate in the synthesis of pharmaceutical compounds .

Material Science

“N-(4-methoxyphenyl)-2-(methylamino)acetamide” could potentially be used in material science research. Its chemical properties could make it useful in the development of new materials .

Biochemical Research

This compound could potentially be used in biochemical research. Its interactions with biological systems could be studied to gain insights into biochemical processes .

properties

IUPAC Name

N-(4-methoxyphenyl)-2-(methylamino)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H14N2O2/c1-11-7-10(13)12-8-3-5-9(14-2)6-4-8/h3-6,11H,7H2,1-2H3,(H,12,13)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RPVSEPALGPXALA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNCC(=O)NC1=CC=C(C=C1)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H14N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

194.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-methoxyphenyl)-2-(methylamino)acetamide

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